Cas no 499783-89-0 (sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate)

• Product Name: sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate
• CAS No: 499783-89-0
• MF: C₁₁H₁₀F₃NaO₂
• MW: 254.180884838104
• CID: 1553148
• Update Time: 2025-10-30

sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 4,4,4-trifluoro-3-hydroxy-1-(4-methylphenyl)-, sodiumsalt
• 2-Buten-1-one, 4,4,4-trifluoro-3-hydroxy-1-(4-methylphenyl)-, sodium salt (1:1)
• sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate

• Inchi： 1S/C11H9F3O2.Na.H/c1-7-2-4-8(5-3-7)9(15)6-10(16)11(12,13)14;;/h2-6,16H,1H3;;
• InChI Key： KKZLXKCIAFUHPQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)(=O)C=C(O)C(F)(F)F.[NaH]

Additional information on sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate

Sodium 1,1,1-Trifluoro-4-(4-Methylphenyl)-4-Oxobut-2-En-2-Olate (CAS No. 499783-89-0): An Overview

Sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate (CAS No. 499783-89-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 499783-89-0, is a sodium salt of a trifluoromethylated enolate, which is characterized by its unique structural features and potential biological activities.

The chemical structure of sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate includes a trifluoromethyl group and a substituted phenyl ring, which contribute to its stability and reactivity. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. Its high oral bioavailability and low toxicity are particularly advantageous for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate in various disease conditions. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

Beyond its medicinal applications, sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxobut-2-en-2-olate has also found use in chemical synthesis as a versatile building block. Its unique chemical structure allows it to participate in a wide range of reactions, including nucleophilic additions and Michael additions. This makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities.

In conclusion, sodium 1,1,1-trifluoro-4-(4-methylphenyl)-4-oxybutenolide (CAS No. 499783-89-0) is a multifaceted compound with significant potential in both medicinal chemistry and chemical synthesis. Its unique structural features and biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.